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Introduction

The CMD178, a passive double-balanced mixer, is a fundamental component for frequency

upconversion in modern satellite communication payloads.[1][2] Its wide operational frequency

range, high isolation, and low conversion loss make it an ideal candidate for converting

intermediate frequencies (IF) to the Ku-band and higher frequencies utilized for satellite

uplinks.[1][2][3] This document provides detailed application notes and protocols for

researchers, scientists, and drug development professionals leveraging the CMD178 in space-

borne communication systems.

In satellite communications, frequency upconversion is a critical process that shifts a lower-

frequency signal to a higher frequency suitable for transmission to a satellite.[4][5] This is

necessary to align with the satellite's transponder requirements and to enable efficient data

transmission over long distances.[4] The CMD178 facilitates this by mixing the IF signal with a

local oscillator (LO) signal to produce the desired radio frequency (RF) output.

Key Features of the CMD178 for Space Applications:

Wide Frequency Range: The CMD178 operates from 11 to 21 GHz, covering various satellite

communication bands.[1][2][3]

High Isolation: The mixer exhibits high isolation between the LO, RF, and IF ports, minimizing

signal leakage and interference.[1][2][3]
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Low Conversion Loss: A low conversion loss of typically 6 dB ensures efficient power transfer

from the IF to the RF signal.[2][3]

Passive Double-Balanced Topology: This design provides excellent linearity and reduces

spurious products, which is crucial for maintaining signal integrity in dense satellite

communication environments.[1][2]

Suitability for Space: The CMD178 is designated for use in space applications, implying it

meets the stringent requirements for reliability and performance in harsh environments.[1][6]

Quantitative Data Summary
The following tables summarize the key electrical performance characteristics of the CMD178,

as specified in its datasheet. This data is essential for system-level design and performance

simulations.

Table 1: Electrical Performance at 25°C (IF = 100 MHz, LO = +13 dBm)

Parameter Min. Typ. Max. Units

Frequency

Range, RF & LO
11 - 21 GHz

Frequency

Range, IF
DC - 6 GHz

Conversion Loss - 6 - dB

Noise Figure

(SSB)
- 6 - dB

LO to RF

Isolation
- 45 - dB

LO to IF Isolation - 45 - dB

RF to IF Isolation - 26 - dB

Input P1dB - 9 - dBm

Input IP3 - 16 - dBm
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Note: Data is based on downconverter measurements, which are indicative of upconverter

performance.

Table 2: Absolute Maximum Ratings

Parameter Rating

RF / IF Input Power +22 dBm

LO Drive +22 dBm

Operating Temperature -40 to 85 °C

Storage Temperature -55 to 150 °C

Exceeding these ratings may cause permanent damage to the device.[2]

Experimental Protocols
This section outlines a detailed methodology for characterizing the CMD178 in a frequency

upconversion application for a satellite communication system.

Objective: To verify the upconversion performance of the CMD178 by measuring conversion

gain, output power, and spectral purity.

Materials:

CMD178 Evaluation Board (e.g., CMD178C3-EVB)

Signal Generator (for IF signal)

Local Oscillator (LO) Signal Source

Spectrum Analyzer

Power Meter

DC Power Supply
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50Ω Coaxial Cables and Adapters

Attenuators

Protocol for Frequency Upconversion Characterization:

Test Setup Configuration:

Connect the IF signal generator to the IF port of the CMD178 evaluation board.

Connect the LO signal source to the LO port of the CMD178.

Connect the RF port of the CMD178 to the input of the spectrum analyzer. A suitable

attenuator may be required to protect the spectrum analyzer.

Use a power meter to accurately measure input and output power levels.

Setting Initial Conditions:

Set the IF signal generator to the desired intermediate frequency (e.g., 1 GHz) and power

level (e.g., -10 dBm).

Set the LO signal source to the required local oscillator frequency. For example, to achieve

an RF output of 14 GHz with a 1 GHz IF, the LO should be set to 13 GHz.

Set the LO power level to +13 dBm.

Measurement of Conversion Gain:

Measure the power of the upconverted RF signal (upper sideband) on the spectrum

analyzer.

Calculate the conversion gain using the formula: Conversion Gain (dB) = P_RF (dBm) -

P_IF (dBm)

Compare the measured conversion gain with the datasheet value. Note that for a passive

mixer, conversion "gain" will be a negative value, representing a loss.
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Spectral Purity Analysis:

On the spectrum analyzer, observe the output spectrum.

Identify and measure the power of the desired RF output (upper sideband), the LO

leakage, the IF leakage, and any unwanted sidebands or spurious signals.

The high isolation of the CMD178 should result in significant suppression of the LO and IF

signals at the RF port.

1 dB Compression Point (P1dB) Measurement:

Gradually increase the input power from the IF signal generator.

Monitor the output power of the RF signal.

The input P1dB is the input power level at which the conversion gain has decreased by 1

dB from its small-signal value.
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Caption: Signal flow for a typical satellite uplink using the CMD178 for upconversion.
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Caption: Workflow for characterizing the CMD178's upconversion performance.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.qorvo.com/products/p/CMD178
https://www.mouser.com/datasheet/2/412/CMD178_Data_Sheet-3074931.pdf
https://www.qorvo.com/products/d/da007397
https://satellitegroundstation.com/resources/topic-upconverter-downconverter/
https://www.nasa.gov/smallsat-institute/sst-soa/soa-communications/
https://www.qorvo.com/products/p/CMD178C3
https://www.benchchem.com/product/b12422540#cmd178-for-frequency-upconversion-in-space-applications
https://www.benchchem.com/product/b12422540#cmd178-for-frequency-upconversion-in-space-applications
https://www.benchchem.com/product/b12422540#cmd178-for-frequency-upconversion-in-space-applications
https://www.benchchem.com/product/b12422540#cmd178-for-frequency-upconversion-in-space-applications
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12422540?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

